Cas no 1797090-85-7 (N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide)

• Product Name: N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide
• CAS No: 1797090-85-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6193159
• PubChem ID: 75433392
• Update Time: 2025-07-23

N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683283
• Z1523982305
• N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide
• 1797090-85-7
• AKOS033397539

• Inchi： 1S/C12H14N2O2/c13-8-9-14-12(16)3-1-2-10-4-6-11(15)7-5-10/h4-7,15H,1-3,9H2,(H,14,16)
• InChI Key： OEQYEMMGJXDRCY-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC(=CC=1)O)NCC#N

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.1Ų

Additional information on N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide

Professional Introduction to N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide (CAS No. 1797090-85-7)

N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide, identified by its CAS number 1797090-85-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide consists of a butanamide backbone substituted with a cyanomethyl group and a 4-hydroxyphenyl moiety. This configuration imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for medicinal chemists. The presence of the hydroxyl group in the phenyl ring suggests potential interactions with biological targets, while the cyanomethyl moiety may contribute to metabolic stability and bioavailability.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with similar structural features. Research has indicated that amides derived from hydroxylated aromatic compounds often exhibit desirable pharmacokinetic properties. The combination of these features in N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide positions it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have shown that hydroxylated aromatic compounds can interact with various enzymes and receptors, leading to anti-inflammatory effects. The specific arrangement of atoms in N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide may enable it to interfere with key signaling cascades involved in these pathways.

Furthermore, the cyanomethyl group introduces a site for further functionalization, allowing researchers to explore derivatives with enhanced pharmacological activity. This flexibility makes N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide a versatile scaffold for drug design. By modifying the substituents around the amide bond and the phenyl ring, scientists can fine-tune the compound's properties to optimize its interaction with biological targets.

The synthesis of N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyanomethyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide. Molecular modeling studies have provided insights into its binding modes with potential biological targets, aiding in the design of more effective derivatives. These computational approaches complement traditional experimental methods, offering a comprehensive strategy for drug development.

The pharmacological evaluation of N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory responses. Additionally, preliminary animal models suggest that it may exhibit analgesic and anti-oxidant effects. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

As research continues to unfold, the applications of N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide are expected to expand. Its unique structural features make it suitable for addressing multiple therapeutic areas simultaneously. Whether used as a standalone drug or as part of a combination therapy, this compound holds promise for improving patient outcomes.

The future direction of research on N-(cyanomethyl)-4-(4-hydroxyphenyl)butanamide will likely focus on optimizing its pharmacokinetic profile and exploring new mechanisms of action. By leveraging cutting-edge synthetic methodologies and computational tools, scientists can develop derivatives with enhanced efficacy and reduced side effects. This iterative process is essential for translating laboratory findings into safe and effective treatments for patients worldwide.